2-(2-Butoxyethoxy)ethyl diphenyl phosphite

• CAS RN: 42410-69-5
• Molecular Formula: C20H27O5P
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(2-butoxyethoxy)ethyl diphenyl phosphite
• InChI: InChI=1S/C20H27O5P/c1-2-3-14-21-15-16-22-17-18-23-26(24-19-10-6-4-7-11-19)25-20-12-8-5-9-13-20/h4-13H,2-3,14-18H2,1H3
• InChI Key: NPVSRCXQYVEAFM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOCCOP(OC1=CC=CC=C1)OC2=CC=CC=C2

Description

2-(2-Butoxyethoxy)ethyl diphenyl phosphite is a useful research compound. Its molecular formula is C20H27O5P and its molecular weight is 378.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

248.2 g. (0.8 mol) of triphenyl phosphite and 131.2 g (0.81 mol) of 2-butoxyethoxyethanol were put into a flask of 500 ml. and 0.1 g. of sodium hydroxide was added thereto to react at 140°C. for 4 hours. The liberated phenol was distilled away by distillation under a reduced pressure (at 60°C. under 5 mm.Hg). Then the residual solution was filtered to obtain colorless transparent 2-(2-butoxyethoxy)ethyl diphenyl phosphite (Compound 9) as a filtrate.